Cas no 2680898-90-0 (1-{4-[(2,2,2-trifluoroacetamido)methyl]phenyl}-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 1-{4-[(2,2,2-trifluoroacetamido)methyl]phenyl}-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 2680898-90-0
• MF: C₁₇H₁₂F₃N₃O₃
• MW: 363.290694236755
• CID: 6094001
• PubChem ID: 165932255
• Update Time: 2025-07-21

1-{4-[(2,2,2-trifluoroacetamido)methyl]phenyl}-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4-[(2,2,2-trifluoroacetamido)methyl]phenyl}-1H-1,3-benzodiazole-5-carboxylic acid
• EN300-28300123
• 2680898-90-0

• Inchi： 1S/C17H12F3N3O3/c18-17(19,20)16(26)21-8-10-1-4-12(5-2-10)23-9-22-13-7-11(15(24)25)3-6-14(13)23/h1-7,9H,8H2,(H,21,26)(H,24,25)
• InChI Key： HFTSQHNVMXEJON-UHFFFAOYSA-N
• SMILES： FC(C(NCC1C=CC(=CC=1)N1C=NC2C=C(C(=O)O)C=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 363.08307574g/mol
• Monoisotopic Mass: 363.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.2Ų

Additional information on 1-{4-[(2,2,2-trifluoroacetamido)methyl]phenyl}-1H-1,3-benzodiazole-5-carboxylic acid

Introduction to 1-{4-[(2,2,2-trifluoroacetamido)methyl]phenyl}-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 2680898-90-0)

1-{4-[(2,2,2-trifluoroacetamido)methyl]phenyl}-1H-1,3-benzodiazole-5-carboxylic acid, identified by its CAS number 2680898-90-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazole class, which is well-known for its broad spectrum of biological activities, particularly in the modulation of central nervous system (CNS) functions. The structural features of this molecule, including its trifluoroacetamide moiety and the benzodiazole core, contribute to its unique pharmacological profile and make it a promising candidate for further research and development.

The benzodiazole scaffold is a heterocyclic aromatic compound that has been extensively studied for its anxiolytic, sedative, muscle relaxant, and anticonvulsant properties. These effects are primarily attributed to its ability to enhance the activity of GABA (gamma-aminobutyric acid) receptors in the brain. However, the introduction of substituents such as the trifluoroacetamide group can significantly alter the pharmacokinetic and pharmacodynamic properties of benzodiazole derivatives. The trifluoroacetamide moiety not only enhances lipophilicity but also influences metabolic stability, making it an attractive modification for drug design.

The specific substitution pattern in 1-{4-[(2,2,2-trifluoroacetamido)methyl]phenyl}-1H-1,3-benzodiazole-5-carboxylic acid positions it as a potential therapeutic agent with novel mechanisms of action. The presence of a methylphenyl group at the 4-position of the benzodiazole ring further diversifies its interactions with biological targets. This compound may exhibit enhanced binding affinity to specific GABA receptor subtypes or other CNS receptors, leading to improved therapeutic efficacy or reduced side effects compared to classical benzodiazolones.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. These computational studies have suggested that 1-{4-[(2,2,2-trifluoroacetamido)methyl]phenyl}-1H-1,3-benzodiazole-5-carboxylic acid could interact with both GABA_A and GABA_B receptors, potentially offering a dual-action approach for treating neurological disorders. Additionally, its structural features may allow it to cross the blood-brain barrier more efficiently than some of its predecessors.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial experiments indicate that it may possess anxiolytic properties comparable to those of established benzodiazolones but with a potentially reduced risk of tolerance and dependence. The trifluoroacetamide group appears to play a crucial role in modulating these effects by influencing both receptor binding affinity and metabolic clearance.

The carboxylic acid functionality at the 5-position of the benzodiazole ring opens up possibilities for further chemical modifications. This group can be used to derivatize the compound into esters or amides, which might enhance solubility or bioavailability. Such modifications are essential for optimizing drug-like properties and preparing suitable candidates for preclinical and clinical trials.

The synthesis of 1-{4-[(2,2,2-trifluoroacetamido)methyl]phenyl}-1H-1,3-benzodiazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core efficiently. The introduction of the trifluoroacetamide group necessitates careful handling of fluorinated intermediates to ensure high yield and purity.

The pharmacokinetic profile of this compound is another area of active investigation. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that it may exhibit favorable pharmacokinetics with moderate bioavailability and reasonable metabolic stability. However, further studies are needed to fully understand its behavior in vivo and identify any potential metabolic pathways that could lead to toxic byproducts.

The potential therapeutic applications of 1-{4-[(2,2,2-trifluoroacetamido)methyl]phenyl}-1H-1,3-benzodiazole-5-carboxylic acid extend beyond anxiety disorders. Its interaction with CNS receptors suggests that it might also be effective in treating conditions such as insomnia, seizures, and even certain types of pain syndromes associated with CNS dysfunction. Additionally, its unique structure may make it useful in developing new treatments for neurodegenerative diseases where GABAergic signaling plays a critical role.

Regulatory considerations are an important aspect of bringing any new pharmaceutical entity to market. Compliance with Good Manufacturing Practices (GMP) and conducting rigorous safety assessments are essential steps before clinical trials can begin. The synthesis and purification processes for this compound must be optimized not only for yield but also for ensuring that impurities do not exceed regulatory limits.

Collaborations between academic institutions and pharmaceutical companies are increasingly common in drug discovery research. Such partnerships allow for leveraging expertise in synthetic chemistry, pharmacology, and clinical development to accelerate the translation of laboratory findings into viable therapeutics. The study of compounds like 1-{4-[(2,2,2-trifluoroacetamido)methyl]phenyl}-1H-1